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Compound of Interest

Compound Name: Henicosan-11-ol

Cat. No.: B1329732

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of
Henicosan-11-ol (CAS: 3381-26-8), a secondary fatty alcohol. The document details its
melting and boiling points, presents experimental methodologies for their determination, and
includes a logical workflow for these experimental processes. This information is critical for
professionals in research and drug development who require precise physicochemical data for
formulation, synthesis, and stability studies.

Quantitative Data Summary

The thermal properties of Henicosan-11-ol have been determined through both experimental
and computational methods. The following table summarizes the available data for its melting
and boiling points.

Thermal Property Value Data Type
Melting Point 67.5-76.5 °C Experimental[1]
71-72 °C Experimental[2][3]

Boiling Point 370.3+10.0°C Predicted[2][3]

Experimental Protocols
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While specific experimental reports detailing the determination of the above values for
Henicosan-11-ol are not publicly available, standard established methods for determining the
melting and boiling points of organic compounds are applicable. The following are detailed
protocols based on common laboratory techniques.

Melting Point Determination (Capillary Method)

This method is based on the visual observation of the phase transition from solid to liquid of a
sample heated in a capillary tube.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of Henicosan-11-ol is placed on a clean, dry surface
and finely powdered using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
This process is repeated until a sample column of 2-3 mm is achieved.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus. The thermometer is inserted into its designated holder.

o Approximate Melting Point Determination: A preliminary rapid heating is performed to get an
approximate melting point range.
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e Accurate Melting Point Determination: A new sample is prepared and the apparatus is
allowed to cool. The sample is then heated at a slow, controlled rate (approximately 1-2 °C
per minute) as the temperature approaches the approximate melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

Boiling Point Determination (Thiele Tube Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid.
Apparatus:

e Thiele tube

e Mineral oil or other suitable heating bath liquid

e Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

o Thermometer (calibrated)

» Rubber band or wire for attachment

e Bunsen burner or hot plate

Procedure:

o Sample Preparation: Approximately 0.5 mL of Henicosan-11-ol is placed into the small test
tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end downwards.

o Assembly: The test tube is attached to the thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1329732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Heating: The assembly is placed in a Thiele tube containing mineral oil, ensuring the heat-
transfer arm is properly positioned for heating. The Thiele tube is heated gently at the side

arm.

o Observation: As the temperature rises, air trapped in the capillary tube will escape as a slow
stream of bubbles. The heating is continued until a continuous and rapid stream of bubbles

emerges from the capillary tube.

o Cooling and Data Recording: The heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the stream of bubbles stops and the liquid
just begins to be drawn into the capillary tube.

Visualized Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
thermal properties of a chemical compound like Henicosan-11-ol.
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Caption: Workflow for Thermal Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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